Cas no 612042-78-1 (3-(2,6-dichlorobenzenesulfonamido)propanoic acid)

• Product Name: 3-(2,6-dichlorobenzenesulfonamido)propanoic acid
• CAS No: 612042-78-1
• MF: C₉H₉Cl₂NO₄S
• MW: 298.143059492111
• CID: 843835
• PubChem ID: 697936
• Update Time: 2025-05-24

3-(2,6-dichlorobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[(2,6-DICHLOROPHENYL)SULFONYL]AMINO]PROPANOIC ACID
• 3-{[(2,6-dichlorophenyl)sulfonyl]amino}propanoic acid
• 3-((2,6-dichlorophenyl)sulfonamido)propanoic acid
• 3-(2,6-dichlorobenzenesulfonamido)propanoic acid
• 3-(2,6-dichlorophenylsulfonamido)propanoic acid
• STL307031
• NE33564
• ST50133771
• N-[(2,6-dichlorophenyl)sulfonyl]-beta-alanine
• Z45532334
• 3-(2,6-dichlorophenylsulfonamido)propanoicacid
• SCHEMBL7052844
• SB82489
• J-511483
• SR-01000103968-1
• AKOS000805743
• F1408-0058
• EN300-08751
• G35525
• 3-[(2,6-dichlorophenyl)sulfonylamino]propanoic Acid
• 612042-78-1
• 3-([(2,6-DICHLOROPHENYL)SULFONYL]AMINO)PROPANOIC ACID
• SR-01000103968

• MDL： MFCD03619052
• Inchi： 1S/C9H9Cl2NO4S/c10-6-2-1-3-7(11)9(6)17(15,16)12-5-4-8(13)14/h1-3,12H,4-5H2,(H,13,14)
• InChI Key： ALZFPJUXLAZZRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(NCCC(=O)O)(=O)=O)Cl

Computed Properties

• Exact Mass: 296.9629343g/mol
• Monoisotopic Mass: 296.9629343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,6-dichlorobenzenesulfonamido)propanoic acid

Recent Advances in the Study of 3-(2,6-Dichlorobenzenesulfonamido)propanoic Acid (CAS: 612042-78-1)

3-(2,6-Dichlorobenzenesulfonamido)propanoic acid (CAS: 612042-78-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique sulfonamide and propanoic acid functional groups, has been explored for its biological activities, including anti-inflammatory, antimicrobial, and enzyme inhibitory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in various pathological conditions such as glaucoma and cancer. The researchers utilized X-ray crystallography to determine the binding mode of 3-(2,6-dichlorobenzenesulfonamido)propanoic acid within the active site of carbonic anhydrase II, revealing key interactions that contribute to its high affinity and selectivity. These findings provide a structural basis for the design of next-generation inhibitors with improved pharmacokinetic properties.

In addition to its enzyme inhibitory activity, recent research has highlighted the compound's potential as an anti-inflammatory agent. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 3-(2,6-dichlorobenzenesulfonamido)propanoic acid significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study attributed this effect to the compound's ability to modulate NF-κB signaling pathways, suggesting its utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial properties. A 2023 report in Antimicrobial Agents and Chemotherapy evaluated its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The results indicated that 3-(2,6-dichlorobenzenesulfonamido)propanoic acid exhibits broad-spectrum activity, with minimal cytotoxicity to mammalian cells. These findings underscore its potential as a lead compound for developing novel antibiotics.

Efforts to optimize the synthesis of 3-(2,6-dichlorobenzenesulfonamido)propanoic acid have also progressed. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for large-scale production.

In conclusion, 3-(2,6-dichlorobenzenesulfonamido)propanoic acid (CAS: 612042-78-1) represents a promising scaffold for drug development, with diverse biological activities and a well-characterized mechanism of action. Ongoing research aims to further explore its therapeutic potential and address challenges related to bioavailability and toxicity. Future studies may focus on structural modifications to enhance its pharmacological profile and expand its clinical applications.